Cas no 604786-74-5 (Biotin-nPEG-amine)

• Product Name: Biotin-nPEG-amine
• CAS No: 604786-74-5
• MF: C₅₈H₁₁₄N₄O₂₅S
• MW: 1299.60257959366
• MDL: MFCD21363310
• CID: 2090078
• PubChem ID: 329823888
• Update Time: 2025-07-25

Biotin-nPEG-amine Chemical and Physical Properties

Names and Identifiers

• (+)-Biotin-PEG11-CH2CH2NH2
• (+)-Biotin-PEG11-amine
• Biotin-PEG11-Amine
• Biotin-dPEG(R)11-NH2
• BIOTIN-DPEG(TM)(11)-NH2
• NH2-peg23-NH2 Biotinamide
• Biotin-dPEG???-NH?
• Biotin-nPEG-amine
• N-(71-Amino-3,6,9,12,15,18,21,24,27,30,33,36,39,42,45,48,51,54,57,60,63,66,69-tricosaoxahenheptacontyl)-5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide
• HY-140901
• Biotin-PEG23-amine
• 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethyl]pentanamide
• BP-21959
• CS-0115402
• DA-51139
• 604786-74-5
• AKOS040743027
• T17568

• MDL： MFCD21363310
• Inchi： 1S/C58H114N4O25S/c59-5-7-65-9-11-67-13-15-69-17-19-71-21-23-73-25-27-75-29-31-77-33-35-79-37-39-81-41-43-83-45-47-85-49-51-87-52-50-86-48-46-84-44-42-82-40-38-80-36-34-78-32-30-76-28-26-74-24-22-72-20-18-70-16-14-68-12-10-66-8-6-60-56(63)4-2-1-3-55-57-54(53-88-55)61-58(64)62-57/h54-55,57H,1-53,59H2,(H,60,63)(H2,61,62,64)
• InChI Key： LQIGDDHILHLQSX-UHFFFAOYSA-N
• SMILES： C1(SCC2NC(=O)NC12)CCCCC(=O)NCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCN

Computed Properties

• Exact Mass: 1298.74928631g/mol
• Monoisotopic Mass: 1298.74928631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 27
• Heavy Atom Count: 88
• Rotatable Bond Count: 76
• Complexity: 1440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.3
• Topological Polar Surface Area: 334Ų

Biotin-nPEG-amine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on Biotin-nPEG-amine

Biotin-nPEG-amine (CAS No. 604786-74-5): A Versatile Bioconjugation Tool for Life Science Research

In the rapidly evolving field of bioconjugation and biomolecular engineering, Biotin-nPEG-amine (CAS No. 604786-74-5) has emerged as a critical reagent for researchers seeking precise and stable linkages between biomolecules. This compound combines the high-affinity binding properties of biotin with the flexible spacer arm of nPEG (nonahydropolyethylene glycol), terminated by a reactive amine group. Its unique structure makes it indispensable for applications ranging from immunoassays to drug delivery systems.

The growing demand for Biotin-nPEG-amine is driven by its compatibility with streptavidin-biotin technology, a cornerstone in diagnostics and therapeutics. Researchers frequently search for terms like *"biotin-PEG-amine conjugation protocols"* or *"CAS 604786-74-5 solubility and stability,"* reflecting the need for practical guidance. This compound's water solubility and low immunogenicity further enhance its utility in nanoparticle functionalization and antibody-drug conjugates (ADCs), aligning with trends in personalized medicine.

One of the most discussed advantages of Biotin-nPEG-amine is its controllable linker length, which minimizes steric hindrance in binding assays. This feature addresses common challenges highlighted in searches such as *"how to optimize biotinylation efficiency"* or *"PEG spacer selection for ELISA."* The amine terminus allows straightforward coupling to carboxylated or activated ester-modified targets, streamlining workflows in proteomics and cell surface labeling.

Recent innovations in cancer biomarker detection and next-generation sequencing (NGS) library prep have further cemented the relevance of Biotin-nPEG-amine. Its role in click chemistry applications—often queried as *"biotin-PEG-amine for Cu-free click reactions"*—demonstrates its adaptability to cutting-edge techniques. Moreover, its pH stability (typically 3–10) ensures reliability in diverse experimental conditions.

From an industrial perspective, scalability and batch-to-batch consistency are critical. Biotin-nPEG-amine suppliers increasingly emphasize GMP-grade synthesis to meet regulatory requirements for in vivo studies. FAQs like *"CAS 604786-74-5 supplier certification"* or *"biotin-PEG-amine for clinical trials"* underscore this shift toward stringent quality standards.

In summary, Biotin-nPEG-amine (CAS No. 604786-74-5) bridges the gap between foundational biochemistry and translational research. Its multifaceted applications—from diagnostic kits to targeted therapy—ensure its prominence in scientific literature and commercial catalogs alike. As the life sciences sector prioritizes precision and reproducibility, this compound will remain a staple in laboratories worldwide.